1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(2-ethoxyphenyl)methyl]-N-(3-pyrazol-1-ylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H28N4O2/c1-2-30-23-12-4-3-8-19(23)17-27-14-6-9-20(18-27)24(29)26-21-10-5-11-22(16-21)28-15-7-13-25-28/h3-5,7-8,10-13,15-16,20H,2,6,9,14,17-18H2,1H3,(H,26,29)
• InChI Key: XQXZJYVDGFJINN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCCC(C2)C(=O)NC3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

1-(2-ethoxybenzyl)-N-[3-(1H-pyrazol-1-yl)phenyl]-3-piperidinecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as EPPC and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, EPPC may reduce inflammation and pain.
Biochemical and Physiological Effects:
EPPC has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, EPPC has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using EPPC in lab experiments is its potential to reduce inflammation and pain. This makes it a useful tool for studying the mechanisms of inflammation and pain. However, one limitation of using EPPC is its potential toxicity. Further studies are needed to determine the safety and toxicity of EPPC.

Future Directions

There are several future directions for research on EPPC. One area of research could be the development of more efficient synthesis methods for EPPC. Another area of research could be the investigation of EPPC's potential applications in the treatment of cancer. In addition, further studies are needed to determine the safety and toxicity of EPPC in vivo.

Synthesis Methods

The synthesis of EPPC has been achieved using various methods. One of the methods involves the reaction of 1-(2-ethoxybenzyl)-3-piperidinecarboxylic acid with 3-(1H-pyrazol-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with ethyl chloroformate to obtain EPPC.

Scientific Research Applications

EPPC has been studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and analgesic properties. EPPC has also been studied for its potential use in the treatment of neuropathic pain. In addition, EPPC has been shown to have potential applications in the treatment of cancer.